87-11-6

Thiolutin

In Stock

• CAS RN:
• 87-11-6

• Formula:
• C8H8N2O2S2

• InChI:
• InChI=1S/C8H8N2O2S2/c1-4(11)9-6-7-5(3-13-14-7)10(2)8(6)12/h3H,1-2H3,(H,9,11)

• InChIKey:
• MHMRAFONCSQAIA-UHFFFAOYSA-N

• Thiolutin is a natural dithiol that reversibly inhibits bacterial and yeast RNA polymerases (IC50 = 3 μg/ml). Because of this, it can be used for the analysis of mRNA stability. Thiolutin also inhibits endothelial cell adhesion (IC50 < 1 μM) and S180 tumor-induced angiogenesis in mice by inhibiting Hsp27 interactions with cytoskeletal elements.
  Thiolutin, also known as acetopyrrothine or farcinicine, belongs to the class of organic compounds known as n-acetylarylamines. These are acetamides where one or more amide hydrogens is substituted by an aryl group. Thiolutin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, thiolutin is primarily located in the cytoplasm. Outside of the human body, thiolutin can be found in alcoholic beverages. This makes thiolutin a potential biomarker for the consumption of th...

Elemicin

In Stock

• CAS RN:
• 487-11-6

• Formula:
• C12H16O3

• InChI:
• InChI=1S/C12H16O3/c1-5-6-9-7-10(13-2)12(15-4)11(8-9)14-3/h5,7-8H,1,6H2,2-4H3

• InChIKey:
• BPLQKQKXWHCZSS-UHFFFAOYSA-N

• Elemicin is a trioxygenated phenylpropane that has been found in A. dracunculus. It is active against S. aureus, B. subtilis, and C. albicans (MICs = 600, 2,500, and 1,000 mg/L, respectively) but not E. coli, K. pneumoniae, P. aeruginosa (MICs = >8,000 mg/L for all), or L. monocytogenes (MIC = >3,000 mg/L). Elemicin is toxic to mice following metabolic activation to 1’-hydroxyelemicin by the cytochrome P450 (CYP) isoforms CYP1A1 and CYP1A2.2 It increases plasma and hepatic triglyceride levels, decreases stearoyl-CoA desaturase 1 (Scd1) expression, and induces hepatomegaly in mice when administered at a dose of 500 mg/kg per day for three weeks.
  Elemicin, also known as 5'-metoxy eugenol, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. Elemicin is considered to be a practically in...

4H-1-Benzopyran-4-one, 7-methoxy-2-(2-nitrophenyl)-

Usually In Stock

• CAS RN:
• 63487-11-6

• Formula:
• C16H11NO5

• InChI:
• InChI=1S/C16H11NO5/c1-21-10-6-7-12-14(18)9-16(22-15(12)8-10)11-4-2-3-5-13(11)17(19)20/h2-9H,1H3

• InChIKey:
• FZEGNONSILXPRZ-UHFFFAOYSA-N

• 4H-1-Benzopyran-4-one, 7-methoxy-2-(2-nitrophenyl)- is a useful research compound. Its molecular formula is C16H11NO5 and its molecular weight is 297.26 g/mol. The purity is usually 95%.

2-Acetamido-2-deoxy-4-O-beta-D-galactopyranosyl-D-mannopyranose

In Stock

• CAS RN:
• 50787-11-6

• Formula:
• C14H25NO11

• InChI:
• InChI=1S/C14H25NO11/c1-4(18)15-7-9(20)12(6(3-17)24-13(7)23)26-14-11(22)10(21)8(19)5(2-16)25-14/h5-14,16-17,19-23H,2-3H2,1H3,(H,15,18)/t5-,6-,7+,8+,9-,10+,11-,12-,13?,14+/m1/s1

• InChIKey:
• KFEUJDWYNGMDBV-XXMRRKKZSA-N

• Beta-D-Galp-(1->4)-D-ManpNAc is an amino disaccharide consisting of beta-D-galactopyranose and 2-acetamido-2-deoxy-D-mannopyranose joined in sequence by a (1->4) glycosidic bond. It is an amino disaccharide, a member of acetamides and a glycosylmannose derivative. It derives from a N-acetyl-D-mannosamine and a beta-D-galactose.

7alpha,12alpha-Dihydroxy-3-oxochol-4-en-24-oic Acid

• CAS RN:
• 13587-11-6

• Formula:
• C24H36O5

• InChI:
• InChI=1S/C24H36O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h10,13,16-20,22,26-27H,4-9,11-12H2,1-3H3,(H,28,29)/t13-,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1

• InChIKey:
• ZZUMXQCSMJCDDC-DFQOQHGMSA-N

• 7alpha,12alpha-dihydroxy-3-oxochol-4-en-24-oic acid is a 7alpha-hydroxy steroid, a 12alpha-hydroxy steroid and a 3-oxo-Delta(4) steroid. It derives from a chol-4-en-24-oic acid. It is a conjugate acid of a 7alpha,12alpha-dihydroxy-3-oxochol-4-en-24-oate.
  belongs to the class of organic compounds known as dihydroxy bile acids, alcohols and derivatives. Dihydroxy bile acids, alcohols and derivatives are compounds containing or derived from a bile acid or alcohol, and which bears exactly two carboxylic acid groups. Thus, is considered to be a bile acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. participates in a number of enzymatic re...

4-Bromo-5-nitropyridin-2-amine

In Stock

• CAS RN:
• 84487-11-6

• Formula:
• C5H4BrN3O2

• InChI:
• InChI=1S/C5H4BrN3O2/c6-3-1-5(7)8-2-4(3)9(10)11/h1-2H,(H2,7,8)

• InChIKey:
• SRZJCTZTDMZTOF-UHFFFAOYSA-N

• 4-Bromo-5-nitropyridin-2-amine is a useful research compound. Its molecular formula is C5H4BrN3O2 and its molecular weight is 218.01 g/mol. The purity is usually 95%.

1-(Trifluoromethyl)-3-propoxybenzene

In Stock

• CAS RN:
• 178987-11-6

• Formula:
• C10H11F3O

• InChI:
• InChI=1S/C10H11F3O/c1-2-6-14-9-5-3-4-8(7-9)10(11,12)13/h3-5,7H,2,6H2,1H3

• InChIKey:
• OLCFGXDJMJTWTH-UHFFFAOYSA-N

• 1-(Trifluoromethyl)-3-propoxybenzene is a useful research compound. Its molecular formula is C10H11F3O and its molecular weight is 204.19 g/mol. The purity is usually 95%.

N-benzyl-N-(6-bromo-2,3,4,9-tetrahydro-1H-carbazol-1-ylidene)amine

• CAS RN:
• 356587-11-6

• Formula:
• C19H17BrN2

• InChI:
• InChI=1S/C19H17BrN2/c20-14-9-10-17-16(11-14)15-7-4-8-18(19(15)22-17)21-12-13-5-2-1-3-6-13/h1-3,5-6,9-11,22H,4,7-8,12H2

• InChIKey:
• CBHJUHHWUPWONZ-UHFFFAOYSA-N

• N-benzyl-N-(6-bromo-2,3,4,9-tetrahydro-1H-carbazol-1-ylidene)amine is a useful research compound. Its molecular formula is C19H17BrN2 and its molecular weight is 353.3g/mol. The purity is usually 95%.

N1-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(3-morpholinopropyl)oxalamide

In Stock

• CAS RN:
• 872987-11-6

• Formula:
• C21H31FN4O6S

• InChI:
• InChI=1S/C21H31FN4O6S/c1-16-14-17(22)4-5-18(16)33(29,30)26-8-3-11-32-19(26)15-24-21(28)20(27)23-6-2-7-25-9-12-31-13-10-25/h4-5,14,19H,2-3,6-13,15H2,1H3,(H,23,27)(H,24,28)

• InChIKey:
• AHFYPLODTHGOJC-UHFFFAOYSA-N

• N1-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(3-morpholinopropyl)oxalamide is a useful research compound. Its molecular formula is C21H31FN4O6S and its molecular weight is 486.56. The purity is usually 95%.

Methyl 4-amino-5-methyl-2,5-dihydrothiophene-3-carboxylate

Usually In Stock

• CAS RN:
• 571187-11-6

• Formula:
• C7H11NO2S

• InChI:
• InChI=1S/C7H11NO2S/c1-4-6(8)5(3-11-4)7(9)10-2/h4H,3,8H2,1-2H3

• InChIKey:
• OWTKVUOVYHVJOD-UHFFFAOYSA-N

• Methyl 4-amino-5-methyl-2,5-dihydrothiophene-3-carboxylate is a useful research compound. Its molecular formula is C7H11NO2S and its molecular weight is 173.24 g/mol. The purity is usually 95%.

Ethyl 3-(2,2,2-trifluoroacetyl)benzoate

In Stock

• CAS RN:
• 898787-11-6

• Formula:
• C11H9F3O3

• InChI:
• InChI=1S/C11H9F3O3/c1-2-17-10(16)8-5-3-4-7(6-8)9(15)11(12,13)14/h3-6H,2H2,1H3

• InChIKey:
• DIDNWEUOZHFCKH-UHFFFAOYSA-N

• Ethyl 3-(2,2,2-trifluoroacetyl)benzoate is a useful research compound. Its molecular formula is C11H9F3O3 and its molecular weight is 246.18 g/mol. The purity is usually 95%.

1,5,8-Trihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one

In Stock

• CAS RN:
• 110187-11-6

• Formula:
• C19H18O6

• InChI:
• InChI=1S/C19H18O6/c1-9(2)4-5-10-13(24-3)8-14-16(17(10)22)18(23)15-11(20)6-7-12(21)19(15)25-14/h4,6-8,20-22H,5H2,1-3H3

• InChIKey:
• AAANZTDKTFGJLZ-UHFFFAOYSA-N

• 1, 5, 8-Trihydroxy-3-methyl-2-prenylxanthone belongs to the class of organic compounds known as 2-prenylated xanthones. These are organic compounds containing a C5-isoprenoid group linked to a xanthone moiety at the 2-position. Xanthone is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring that carries a ketone group. 1, 5, 8-Trihydroxy-3-methyl-2-prenylxanthone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1, 5, 8-trihydroxy-3-methyl-2-prenylxanthone is primarily located in the membrane (predicted from logP). Outside of the human body, 1, 5, 8-trihydroxy-3-methyl-2-prenylxanthone can be found in fruits. This makes 1, 5, 8-trihydroxy-3-methyl-2-prenylxanthone a potential biomarker for the consumption of this food product.

3-Cyclobutyl-6-[4-(pyridin-4-ylmethyl)-1,4-diazepan-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine

Usually In Stock

• CAS RN:
• 2379987-11-6

• Formula:
• C20H25N7

• InChI:
• InChI=1S/C20H25N7/c1-3-17(4-1)20-23-22-18-5-6-19(24-27(18)20)26-12-2-11-25(13-14-26)15-16-7-9-21-10-8-16/h5-10,17H,1-4,11-15H2

• InChIKey:
• OUNLKQVYDPWHNT-UHFFFAOYSA-N

• 3-Cyclobutyl-6-[4-(pyridin-4-ylmethyl)-1,4-diazepan-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine is a useful research compound. Its molecular formula is C20H25N7 and its molecular weight is 363.469. The purity is usually 95%.

2-chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid

In Stock

• CAS RN:
• 1292287-11-6

• Formula:
• C7H4ClN3O2

• InChI:
• InChI=1S/C7H4ClN3O2/c8-7-10-4(6(12)13)3-1-2-9-5(3)11-7/h1-2H,(H,12,13)(H,9,10,11)

• InChIKey:
• JYJJQIASHARUKN-UHFFFAOYSA-N

• 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid is a useful research compound. Its molecular formula is C7H4ClN3O2 and its molecular weight is 197.58 g/mol. The purity is usually 95%.